Cas no 1006464-13-6 (1-methyl-3-(1-methyl-1H-pyrazol-4-yl)-1H-pyrazol-4-amine)

1-Methyl-3-(1-methyl-1H-pyrazol-4-yl)-1H-pyrazol-4-amine is a heterocyclic amine compound featuring a pyrazole core with dual methyl substitutions. Its structure, incorporating two pyrazole rings linked via a 4-position amine group, makes it a versatile intermediate in pharmaceutical and agrochemical synthesis. The compound exhibits stability under standard conditions and demonstrates potential as a building block for bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents. Its well-defined reactivity profile allows for selective functionalization, enabling precise modifications for targeted applications. The presence of amine and pyrazole moieties enhances its utility in medicinal chemistry, offering opportunities for further derivatization.
1-methyl-3-(1-methyl-1H-pyrazol-4-yl)-1H-pyrazol-4-amine structure
1006464-13-6 structure
Product Name:1-methyl-3-(1-methyl-1H-pyrazol-4-yl)-1H-pyrazol-4-amine
CAS No:1006464-13-6
MF:C8H11N5
MW:177.206440210342
CID:5229743
PubChem ID:19621281
Update Time:2026-03-07

1-methyl-3-(1-methyl-1H-pyrazol-4-yl)-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

    • [3,4'-Bi-1H-pyrazol]-4-amine, 1,1'-dimethyl-
    • 1-methyl-3-(1-methyl-1H-pyrazol-4-yl)-1H-pyrazol-4-amine
    • Inchi: 1S/C8H11N5/c1-12-4-6(3-10-12)8-7(9)5-13(2)11-8/h3-5H,9H2,1-2H3
    • InChI Key: FAQUMSXOXGLUNI-UHFFFAOYSA-N
    • SMILES: N1(C)C=C(N)C(C2=CN(C)N=C2)=N1

1-methyl-3-(1-methyl-1H-pyrazol-4-yl)-1H-pyrazol-4-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-178977-0.1g
1-methyl-3-(1-methyl-1H-pyrazol-4-yl)-1H-pyrazol-4-amine
1006464-13-6
0.1g
$956.0 2023-09-19
Enamine
EN300-178977-0.25g
1-methyl-3-(1-methyl-1H-pyrazol-4-yl)-1H-pyrazol-4-amine
1006464-13-6
0.25g
$999.0 2023-09-19
Enamine
EN300-178977-0.5g
1-methyl-3-(1-methyl-1H-pyrazol-4-yl)-1H-pyrazol-4-amine
1006464-13-6
0.5g
$1043.0 2023-09-19
Enamine
EN300-178977-1.0g
1-methyl-3-(1-methyl-1H-pyrazol-4-yl)-1H-pyrazol-4-amine
1006464-13-6
1g
$1086.0 2023-06-08
Enamine
EN300-178977-2.5g
1-methyl-3-(1-methyl-1H-pyrazol-4-yl)-1H-pyrazol-4-amine
1006464-13-6
2.5g
$2127.0 2023-09-19
Enamine
EN300-178977-5.0g
1-methyl-3-(1-methyl-1H-pyrazol-4-yl)-1H-pyrazol-4-amine
1006464-13-6
5g
$3147.0 2023-06-08
Enamine
EN300-178977-10.0g
1-methyl-3-(1-methyl-1H-pyrazol-4-yl)-1H-pyrazol-4-amine
1006464-13-6
10g
$4667.0 2023-06-08
Enamine
EN300-178977-0.05g
1-methyl-3-(1-methyl-1H-pyrazol-4-yl)-1H-pyrazol-4-amine
1006464-13-6
0.05g
$912.0 2023-09-19
Ambeed
A1062337-1g
1-Methyl-3-(1-methyl-1H-pyrazol-4-yl)-1H-pyrazol-4-amine
1006464-13-6 95%
1g
$713.0 2024-04-26
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD01025990-1g
1-Methyl-3-(1-methyl-1H-pyrazol-4-yl)-1H-pyrazol-4-amine
1006464-13-6 95%
1g
¥4893.0 2023-02-27

Additional information on 1-methyl-3-(1-methyl-1H-pyrazol-4-yl)-1H-pyrazol-4-amine

Introduction to 1-methyl-3-(1-methyl-1H-pyrazol-4-yl)-1H-pyrazol-4-amine (CAS No. 1006464-13-6) and Its Emerging Applications in Chemical Biology

The compound 1-methyl-3-(1-methyl-1H-pyrazol-4-yl)-1H-pyrazol-4-amine, identified by the CAS number 1006464-13-6, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This heterocyclic derivative belongs to the pyrazole class, a scaffold renowned for its versatility and biological activity. The structural features of this compound, particularly its dual pyrazole rings and methyl substituents, contribute to its unique chemical properties and make it a promising candidate for further exploration in drug discovery and therapeutic development.

Pyrazole derivatives have long been recognized for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of multiple nitrogen atoms in the pyrazole ring system enhances its ability to interact with biological targets, making it an attractive motif for medicinal chemists. In the case of 1-methyl-3-(1-methyl-1H-pyrazol-4-yl)-1H-pyrazol-4-amine, the introduction of methyl groups at strategic positions further modulates its pharmacokinetic and pharmacodynamic profiles, potentially enhancing both potency and selectivity.

Recent advancements in computational chemistry and structure-based drug design have enabled researchers to more effectively predict and optimize the biological activity of pyrazole derivatives. By leveraging high-throughput screening and molecular docking techniques, scientists have been able to identify novel compounds with enhanced therapeutic potential. The dual pyrazole core of 1-methyl-3-(1-methyl-1H-pyrazol-4-yl)-1H-pyrazol-4-amine offers multiple binding sites that can be exploited to develop molecules with improved binding affinity and reduced off-target effects.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies for complex diseases such as cancer. Pyrazole derivatives have shown promise as inhibitors of kinases and other enzymes involved in tumor growth and progression. The unique structural features of 1-methyl-3-(1-methyl-1H-pyrazol-4-yl)-1H-pyrazol-4-amine may allow it to selectively inhibit specific pathways while minimizing toxicity to healthy cells. This selective targeting is a critical factor in the development of effective anticancer agents.

Furthermore, the compound's ability to cross the blood-brain barrier has garnered interest from researchers studying neurological disorders. Pyrazole derivatives have demonstrated neuroprotective effects in preclinical models, suggesting their potential use in treating conditions such as Alzheimer's disease and Parkinson's disease. The dual pyrazole system may enhance penetration into the central nervous system, making it a viable candidate for drug development in neurological applications.

The synthesis of 1-methyl-3-(1-methyl-1H-pyrazol-4-yl)-1H-pyrazol-4-amino presents an intriguing challenge due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as multi-step organic synthesis, coupled with modern catalytic processes, have enabled researchers to produce this compound in sufficient quantities for detailed biological evaluation.

In conclusion, 1-methyl-3-(1-methyl-hypothetical)-hypothetical represents a promising therapeutic agent with diverse applications in chemical biology and medicine. Its unique structural features, combined with recent advancements in drug discovery technologies, position it as a valuable tool for developing novel treatments for various diseases. As research continues to uncover new biological functions and mechanisms, compounds like this are likely to play an increasingly important role in addressing some of the most pressing challenges in human health.

Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.